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Compound of Interest

Compound Name: Methyl D-isoleucinate

CAS No.: 107998-45-8

Cat. No.: B157099

Get Quote

Executive Summary
Methyl D-isoleucinate (typically supplied as the hydrochloride salt, Methyl D-isoleucinate
HCl) is a non-proteinogenic amino acid derivative critical for peptidomimetic drug design.[1]

Unlike its L-isomer, the D-configuration confers resistance to enzymatic degradation, making it

a high-value scaffold in medicinal chemistry.[1]

However, its stability is compromised by three primary thermodynamic sinks: hydrolysis of the

ester moiety, diketopiperazine (DKP) dimerization, and racemization of the

-carbon.[1] This guide defines a rigid storage and handling architecture designed to mitigate
these vectors, ensuring the compound retains >99% stereochemical purity and structural
integrity over extended periods.

Part 1: Physicochemical Profile & Stability
Vectors[1]
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Parameter Specification

Compound Name Methyl D-isoleucinate Hydrochloride

CAS Number 167223-42-9 (HCl salt)

Molecular Formula

Molecular Weight 181.66 g/mol

Physical State White to off-white crystalline powder

Hygroscopicity High (Deliquescent in high humidity)

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in non-polar organics.[1][2]

Degradation Mechanisms
To preserve this compound, one must understand why it degrades. The three dominant

pathways are:

Ester Hydrolysis: In the presence of moisture, the methyl ester hydrolyzes back to D-

isoleucine and methanol. This reaction is acid/base catalyzed and auto-accelerating as the

HCl salt absorbs atmospheric water.

Diketopiperazine (DKP) Formation: In solution (especially at neutral/basic pH), two

molecules of the ester can cyclize, releasing methanol to form a stable 6-membered lactam

ring.[1] This is irreversible and destroys the reagent.

Racemization: The

-proton is acidic due to the adjacent carbonyl. Basic conditions promote enolization, leading
to loss of chiral purity (conversion of D-isoleucine to L-isoleucine or allo-isoleucine).[1]

Visualization: Degradation Pathways
The following diagram illustrates the kinetic competition between stability and degradation.
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Figure 1: Primary degradation vectors.[1] Red paths indicate chemical destruction; yellow

indicates stereochemical loss.

Part 2: Core Storage Directives
The following protocol is non-negotiable for maintaining pharmaceutical-grade purity.

Environmental Control
Temperature: Store at +2°C to +8°C (Refrigerated).

Reasoning: Low temperature kinetically inhibits hydrolysis and DKP formation. While

-20°C is acceptable, it increases the risk of condensation upon thawing, which is more

detrimental than the marginal stability gain over 4°C.[1]

Atmosphere: Headspace must be backfilled with Argon or Nitrogen.

Reasoning: Displaces oxygen (preventing minor oxidative pathways) and, more

importantly, ambient moisture.[1]

Container: Amber glass vials with Teflon-lined screw caps, sealed with Parafilm.[1]

Reasoning: Amber glass blocks UV (though the compound is not highly photo-labile, this is

Good Laboratory Practice).[1] Teflon prevents leaching of plasticizers.
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The "Desiccator Rule"
Because the HCl salt is hygroscopic, it must be stored within a secondary containment system

containing active desiccant (e.g., silica gel or Drierite).[1]

Visualization: Storage Workflow
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Figure 2: Lifecycle management of Methyl D-isoleucinate stock.

Part 3: Operational Protocols
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Protocol A: Safe Handling & Solution Preparation
Objective: Prevent DKP formation during experimental use.

Equilibration: Allow the refrigerated vial to warm to room temperature (20-25°C) in a

desiccator before opening.

Causality: Opening a cold vial condenses atmospheric moisture onto the hygroscopic

powder, instantly initiating hydrolysis.

Solvent Choice:

Preferred: DMF, DMSO, or Methanol (anhydrous).[1]

Avoid: Aqueous buffers at pH > 7.0 for prolonged periods.

Neutralization Warning: Methyl D-isoleucinate is supplied as an HCl salt. To use it in

nucleophilic substitutions (e.g., peptide coupling), you must neutralize the HCl with a tertiary

amine (e.g., DIPEA, TEA).[1]

Critical Step: Perform neutralization in situ at low temperature (0°C).

Why? Free-basing the ester at room temperature triggers rapid DKP dimerization. Keep

the free base cold and react immediately.

Protocol B: Self-Validating Purity Check
Before using a stored batch for critical synthesis, validate its integrity.[1]

Method: Proton NMR (

or

)[1]

Target Signal: Look for the methyl ester singlet (

ppm).

Impurity Marker 1 (Hydrolysis): Appearance of methanol signal (
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ppm) and shift of the

-proton.

Impurity Marker 2 (DKP): Disappearance of the methyl ester singlet and appearance of

broad amide signals.

Method: Specific Optical Rotation[1]

Standard:

(c=2, Methanol) Note: Value varies by supplier; establish a baseline upon receipt.[1]

Failure Mode: A significant drop in rotation magnitude indicates racemization.

References
Santa Cruz Biotechnology.D-Isoleucine Methyl Ester Hydrochloride (CAS 167223-42-9)

Technical Data Sheet.[1][3] Retrieved from [1]

Goolcharran, C., & Borchardt, R. T. (1998).[1] Kinetics of Diketopiperazine Formation Using

Model Peptides. Journal of Pharmaceutical Sciences. (Context: General mechanism of

amino ester cyclization).

Fisher Scientific.Safety Data Sheet: L-Isoleucine methyl ester hydrochloride (Analogous

stability data).[1] Retrieved from

ChemicalBook.Methyl D-isoleucinate Hydrochloride Properties and Stability. Retrieved from

[1]

ICH Guidelines.Q1A(R2) Stability Testing of New Drug Substances and Products. (Basis for

temperature/humidity recommendations).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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